Cas no 10058-23-8 (potassium hydrogenperoxomonosulphate)

• Product Name: potassium hydrogenperoxomonosulphate
• CAS No: 10058-23-8
• MF: H₃KO₅S
• MW: 154.184120416641
• CID: 48352
• Update Time: 2025-06-11

potassium hydrogenperoxomonosulphate Chemical and Physical Properties

Names and Identifiers

• potassium hydrogenperoxomonosulphate
• Hydroperoxysulfonyloxypotassium
• Kaliumperoxomonosulfat
• Monopotassium peroxymonosulfate
• monopotassium peroxymonosulfurate
• Monopotassium persulfate
• Peroxosulfic acid O-potassium salt
• Potassium hydrogen peroxomonosulfate
• potassium hydrogenmonopersulfate
• potassium monopersulfate triple salt
• potassium peroxomonosulfate
• potassium peroxymonopersulfate
• potassium peroxymonosulfuric acid
• potassium peroxymonosulfate
• Peroxymonosulfuric acid, monopotassium salt
• Persulfuric acid hydrogen=potassium salt

• MDL： MFCD01941542
• Inchi： 1S/K.H2O5S.H/c;1-5-6(2,3)4;/h;1H,(H,2,3,4);
• InChI Key： KDPDBCPDYQFVEB-UHFFFAOYSA-N
• SMILES： S(O)(=O)(=O)OO.[KH]

Computed Properties

• Exact Mass: 613.63900
• Monoisotopic Mass: 135.923261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 42.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 364.53000
• LogP: 0.29240
• Vapor Pressure: No data available

potassium hydrogenperoxomonosulphate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal peroxomonosulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on potassium hydrogenperoxomonosulphate

Comprehensive Guide to Potassium Hydrogenperoxomonosulphate (CAS No. 10058-23-8): Properties, Applications, and Innovations

Potassium hydrogenperoxomonosulphate, identified by its CAS number 10058-23-8, is a versatile chemical compound widely recognized for its oxidative properties. Often referred to as potassium peroxymonosulfate, this compound is a key ingredient in various industrial, environmental, and household applications. Its unique chemical structure, combining potassium, hydrogen peroxide, and sulfate, enables it to act as a powerful yet controlled oxidizer. This article delves into its molecular characteristics, practical uses, and emerging trends, addressing common queries such as "how does potassium hydrogenperoxomonosulphate work?" and "what are the benefits of potassium peroxymonosulfate?".

The chemical formula of potassium hydrogenperoxomonosulphate is KHSO₅, and it is typically available as a triple salt with potassium sulfate and potassium bisulfate. This composition enhances its stability and solubility, making it suitable for diverse applications. One of the most notable features of CAS 10058-23-8 is its ability to release active oxygen, which is why it is frequently used in water treatment, disinfection, and organic synthesis. Recent studies have also explored its role in green chemistry, aligning with the growing demand for eco-friendly oxidants.

In the realm of water purification, potassium hydrogenperoxomonosulphate is valued for its efficacy in eliminating microbial contaminants and organic pollutants. Unlike traditional chlorine-based treatments, it minimizes the formation of harmful byproducts, addressing concerns about "safe water treatment alternatives." Its application extends to swimming pool sanitation and wastewater management, where its rapid decomposition into non-toxic residues is a significant advantage. Additionally, researchers are investigating its potential in advanced oxidation processes (AOPs) for tackling emerging contaminants like pharmaceutical residues and microplastics.

The compound's role in household and industrial cleaning cannot be overlooked. As a key component in oxygen-based bleaches, it offers a safer alternative to chlorine bleach, particularly for fabric care and surface disinfection. Consumers searching for "non-toxic cleaning agents" or "eco-friendly stain removers" will find potassium peroxymonosulfate a compelling option. Its mild yet effective action makes it suitable for sensitive materials, including medical equipment sterilization and food processing applications.

Innovations in sustainable chemistry have further elevated the profile of CAS 10058-23-8. For instance, its integration into catalytic oxidation systems has shown promise in reducing energy consumption and waste generation. This aligns with global initiatives like the United Nations Sustainable Development Goals (SDGs), particularly those targeting clean water and responsible consumption. Furthermore, the compound's compatibility with renewable energy-driven processes underscores its potential in circular economy models.

From a commercial perspective, the demand for potassium hydrogenperoxomonosulphate is driven by its cost-effectiveness and regulatory compliance. Manufacturers emphasize its low environmental impact, which resonates with industries seeking green certifications. Frequently asked questions like "where to buy potassium peroxymonosulfate?" or "how to handle potassium hydrogenperoxomonosulphate safely?" highlight the need for accessible and accurate information. Suppliers often provide technical data sheets and application guidelines to ensure proper usage.

In conclusion, potassium hydrogenperoxomonosulphate (CAS 10058-23-8) stands out as a multifaceted compound with significant contributions to modern chemistry and environmental sustainability. Its applications span from water treatment to green cleaning solutions, reflecting its adaptability and efficiency. As research continues to uncover new uses, this compound is poised to play a pivotal role in addressing contemporary challenges such as pollution control and resource efficiency. For professionals and enthusiasts alike, understanding its properties and applications is essential for leveraging its full potential.